![molecular formula C20H23N5O3S B2391903 4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 2034603-91-1](/img/structure/B2391903.png)
4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H23N5O3S and its molecular weight is 413.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
A study conducted by El‐Borai et al. (2013) highlighted the microwave-assisted synthesis of pyrazolopyridine derivatives, including compounds structurally related to 4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide. These compounds were evaluated for their antioxidant, antitumor, and antimicrobial activities. The findings suggested some of these derivatives showed significant activity, emphasizing the importance of this compound class in developing new therapeutic agents (El‐Borai et al., 2013).
Anticancer and Anti-5-Lipoxygenase Agents
Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidine derivatives and evaluated their anticancer and anti-5-lipoxygenase activities. The structure-activity relationship analysis provided insights into the potential therapeutic applications of these compounds, including derivatives of this compound, in treating cancer and inflammatory diseases (Rahmouni et al., 2016).
Heterocyclic Synthesis
Mohareb et al. (2004) explored the reactivity of thiophenylhydrazonoacetates towards the synthesis of various heterocyclic compounds, including pyrazolopyridine and pyrazolopyrimidine derivatives. This research underscores the versatility of compounds like this compound in synthesizing a wide array of biologically active heterocycles (Mohareb et al., 2004).
Molecular Docking and In Vitro Screening
Flefel et al. (2018) conducted synthesis, molecular docking, and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. Their research provides a foundation for understanding the potential of this compound derivatives in interacting with biological targets, demonstrating their potential in drug discovery (Flefel et al., 2018).
Antitumor Agents
Nassar et al. (2015) outlined an efficient method for obtaining pyrazolo[3,4-d]pyrimidine derivatives, showing significant effects in mouse tumor model cancer cell lines. This research highlights the potential antitumor applications of compounds structurally related to this compound, contributing to the development of new anticancer drugs (Nassar et al., 2015).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3S/c1-15-13-19(17-5-4-10-21-14-17)23-25(15)12-11-22-20(26)16-6-8-18(9-7-16)29(27,28)24(2)3/h4-10,13-14H,11-12H2,1-3H3,(H,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPCURCSWKKNFBV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)C3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.